6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine

• IUPAC Name: 6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine
• InChI: InChI=1S/C6H7N3/c1-3-7-6-5(1)2-4-8-9-6/h2,4H,1,3H2,(H,7,9)
• InChI Key: ZOFJVUQBKQTXRM-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C1C=CN=N2
• Molecular Formula: C6H7N3
• DSSTOX Substance ID: DTXSID50620858
• Molecular Weight: 121.14 g/mol
• CAS No.: 1245646-68-7

Description

The compound “6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine” is a nitrogen-containing heterocycle. It is a biologically active scaffold that contains pyrrole and pyrazine rings. Compounds with this scaffold have exhibited various biological activities.

Synthesis Analysis

The synthesis of “6,7-dihydro-5H-pyrrolo[2,3-c]pyridazines” has been achieved using a "Catalyst-Free Tandem Hydroamination-S N Ar sequence". This method involves cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

Pyrrolopyrazines, including “this compound”, are classified into three chemical categories with two or three nitrogen atoms. This structure includes a pyrrole ring and a pyrazine ring.

Scientific Research Applications

Synthesis and Chemical Properties

• Efficient, operationally simple synthesis of 6,7-dihydro-5H-pyrrolo[2,3-c]pyridazines has been reported, utilizing mild reagents under catalyst-free conditions, expanding the scope of pyridazine chemistry for the synthesis of novel drug-like molecules (Turkett et al., 2020).
• Novel chromophores including pyrrolo[2,3-c]pyrazol-3(2H)-ones have been synthesized, demonstrating unique spectral characteristics in various solvents (Taghva & Kabirifard, 2020).
• Chemiluminogens containing 2,3-dihydro-pyrrolo[3,4-d]pyridazine-1,4-dione scaffolds exhibit chemiluminescent properties, useful in sensing applications (Algi et al., 2017).
• Regioselective aluminium chloride induced heteroarylation of pyrrolo[1,2-b]pyridazines has been studied, offering a novel synthesis method with applications in chemical research (Pal et al., 2002).

Applications in Material Science

• Synthesis of electrochemically polymerizable compounds with 2,3-dihydro-pyrrolo[3,4-d]pyridazine-1,4-dione structures, showing electrochromic features, relevant in material science applications (Ye et al., 2014).

Biological Applications

• Novel 5,7-disubstituted 6-amino-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitriles have been synthesized as potential protein kinase inhibitors with antiproliferative activity, indicating their significance in cancer research (Dubinina et al., 2006).
• Pyrrolo[1,2-a]imidazole derivatives show antibacterial and antifungal activity, demonstrating the potential of 6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine structures in antimicrobial research (Demchenko et al., 2021).

Crystallography and Structural Analysis

• X-ray structural analysis of 6,7-dihydro-1,4-di(2′-pyridyl)-5H-cyclopenta[d]pyridazine ligand reveals its conformation, important for understanding molecular interactions in crystal engineering (Zaghal et al., 2009).

Safety and Hazards

The compound “6,7-dihydro-5H-pyrrolo[2,3-c]pyridazine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.